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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
Bromo-2-chloro-1-nitrobenzene. Adherence to these procedures is critical to ensure
personnel safety and environmental compliance.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be fully aware of the hazards
associated with 4-Bromo-2-chloro-1-nitrobenzene. This compound is classified as a
hazardous substance, and appropriate personal protective equipment (PPE) must be worn at
all times.

Key Hazards:

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

o May cause respiratory irritation.[1]
o Harmful if swallowed.

e Harmful in contact with skin.
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Required Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Chemical safety goggles and/or a face shield.
e Lab Coat: A flame-resistant lab coat is recommended.

o Respiratory Protection: Use a certified respirator if handling the powder outside of a fume
hood.

Il. Quantitative Data

The following table summarizes the key physical and chemical properties of 4-Bromo-2-
chloro-1-nitrobenzene.

Property Value

Molecular Formula CeH3BrCINO2
Molecular Weight 236.45 g/mol [2][3]
Appearance Solid Crystalline
Melting Point 68 - 70 °C[3]

Boiling Point No data available
Density 2.048 g/mL at 25 °CJ3]
Solubility Low water solubility
Flash Point Not applicable[3]

lll. Detailed Disposal Protocol

The primary and recommended method for the disposal of 4-Bromo-2-chloro-1-nitrobenzene
is through a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing.[2] Do not attempt to dispose of this chemical through standard laboratory drains or
as regular solid waste.
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Step-by-Step Disposal Procedure:
o Waste Segregation:
o 4-Bromo-2-chloro-1-nitrobenzene is a halogenated organic compound.

o It must be segregated into a dedicated, clearly labeled "Halogenated Organic Waste"
container.

o Do not mix with non-halogenated organic waste, as this can complicate the disposal
process and increase costs.[4][5]

o Container Selection and Labeling:

o Use a robust, leak-proof container that is compatible with the chemical. The original
container is often a suitable option if it is in good condition.

o The container must be securely sealed to prevent any leaks or spills.

o Label the waste container clearly with the full chemical name: "Waste: 4-Bromo-2-chloro-
1-nitrobenzene". Do not use abbreviations or chemical formulas.

o Include any other components of the waste mixture on the label, if applicable.
o Storage of Waste:

o Store the sealed and labeled waste container in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong bases and reducing agents.

o Ensure the storage area is designated for hazardous waste.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.

o Follow all institutional and local regulations for hazardous waste manifest and
transportation.
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IV. Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation to disperse any dust or vapors.

Containment:

o Wearing appropriate PPE, sweep up the spilled solid material.

o Avoid generating dust.

Cleanup:

o Place the swept-up material into a suitable, labeled container for disposal as hazardous
waste.

Decontamination: Clean the spill area thoroughly with soap and water.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromo-2-chloro-1-nitrobenzene.
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Disposal Workflow for 4-Bromo-2-chloro-1-nitrobenzene

Identify Waste:
4-Bromo-2-chloro-1-nitrobenzene

Segregate into

'Halogenated Organic Waste'

container

Select appropriate,
leak-proof container

Label container clearly with
full chemical name

Store in a cool, dry,
well-ventilated area

Contact EHS or certified
waste disposal contractor

Arrange for pickup and

incineration at a licensed facility

Is it a halogenated
organic compound?

No

Incorrect Classification

Re-evaluate

Click to download full resolution via product page

Caption: Disposal decision workflow for 4-Bromo-2-chloro-1-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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